4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanyl]-5-(cyclohexylmethyl)-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C19H24ClN3S/c1-2-12-23-18(13-15-8-4-3-5-9-15)21-22-19(23)24-14-16-10-6-7-11-17(16)20/h2,6-7,10-11,15H,1,3-5,8-9,12-14H2
• InChI Key: QWAHKPJYZDGNTO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=CC=C2Cl)CC3CCCCC3
• Molecular Formula: C19H24ClN3S
• Molecular Weight: 361.9 g/mol

Description

4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole is not fully understood. However, it is believed that the compound acts by inhibiting the growth of microorganisms and cancer cells by disrupting their DNA replication and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole has minimal toxicity and does not have any significant effects on normal cells. However, it has been shown to induce apoptosis in cancer cells and inhibit the growth of microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole in lab experiments is its high purity and high yield. This makes it easier for researchers to obtain accurate and reliable results. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole. One direction is to explore its potential use as an anticancer agent and to further understand its mechanism of action. Another direction is to investigate its potential use as an antimicrobial and antifungal agent. Additionally, research can be conducted to improve the solubility of the compound in water, which can expand its potential applications in lab experiments.
In conclusion, 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole is a compound that has potential applications in various fields, including medicinal chemistry, microbiology, and oncology. Its synthesis method has been optimized to yield high purity and high yield of the compound. Future research can be conducted to explore its potential as an anticancer, antimicrobial, and antifungal agent and to improve its solubility in water.

Scientific Research Applications

The compound 4-allyl-3-[(2-chlorobenzyl)thio]-5-(cyclohexylmethyl)-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been shown to have antimicrobial and antifungal properties. It has also been studied for its potential use as an anticancer agent.